Cas no 1262238-11-8 (INCB3344)

Incb3344 is a potent CCR2 antagonist with IC50 of 5.1 nm (hccr2) and 9.5 nm (mccr2) for antagonistic binding activity and 3.8 nm (hccr2) and 7.8 nm (mccr2) for antagonistic chemotactic activity

INCB3344 structure

Product Name:INCB3344

CAS No:1262238-11-8

Molecular Formula:C₂₉H₃₄N₃O₆F₃

Molecular Weight:577.59196

CID:829187

PubChem ID:10008367

INCB3344 Properties

Names and Identifiers

- 4-methoxy-2-nitrobenzaldehyde
- INCB 3344
- INCB-3344
- rel-N-[2-[[(3R,4R)-1-[trans-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- INCB3344
- CHEMBL5268600
- BDBM50331728
- CS-M1486
- CHEMBL1289316
- MS-30386
- CS-0347
- CS-13932
- SCHEMBL747726
- 1262238-11-8
- CID 10008367
- HY-77111
- INCB3344 R-isomer
- CS-0058750
- DA-51019
- N-[2-[[(3S,4S)-1-[4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxypyrrolidin-3-yl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- N-(2-(((3S,4S)-1-(4-(Benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- N-(2-(((3S,4S)-1-((1s,4R)-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- F82231
- rel-N-[2-[[(3R,4R)-1-[cis-4-(1,3-Benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)benzamide
- DTXSID701100838
- INCB3344 (stereoisomer 1)
- T11650
- CHEMBL2426341
- 709018-37-1
- HY-50674A
- G17147
- GTPL777
- cis-INCB3344
- 1285539-85-6
- N-(2-((3S,4S)-1-(cis-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-ylamino)-2-oxoethyl)-3-(trifluoromethyl)benzamide
- Benzamide, N-[2-[[(3R,4R)-1-[cis-4-(1,3-benzodioxol-5-yl)-4-hydroxycyclohexyl]-4-ethoxy-3-pyrrolidinyl]amino]-2-oxoethyl]-3-(trifluoromethyl)-, rel-
- DA-64435
- MZEOSVPWMSEFPW-XYCDVDSTSA-N
- HY-50674
- AKOS037649947
- NCGC00378837-01
- +Expand
- InChIKey： MZEOSVPWMSEFPW-UTWBDPIXSA-N
- Inchi： InChI=1S/C29H34F3N3O6/c1-2-39-25-16-35(21-8-10-28(38,11-9-21)19-6-7-23-24(13-19)41-17-40-23)15-22(25)34-26(36)14-33-27(37)18-4-3-5-20(12-18)29(30,31)32/h3-7,12-13,21-22,25,38H,2,8-11,14-17H2,1H3,(H,33,37)(H,34,36)/t21-,22-,25-,28-/m0/s1
- SMILES： CCO[C@H]1CN([C@]2([H])CC[C@@](CC2)(C3=CC4=C(OCO4)C=C3)O)C[C@@H]1NC(CNC(C5=CC(C(F)(F)F)=CC=C5)=O)=O

Computed Properties

Exact Mass: 577.23997030g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 11
Monoisotopic Mass: 577.23997030g/mol
Heavy Atom Count: 41
Complexity: 915
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 109Å²

Experimental Properties

Solubility: Almost insoluble (0.03 g/l) (25 º C),
Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),

INCB3344 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P009CT2-1mg	INCB3344	1262238-11-8	≥95%	1mg	$140.00	2024-07-09
A2B Chem LLC	AE35702-1mg	Incb3344	1262238-11-8	≥95%	1mg	$84.00	2024-04-20
Ambeed	A219256-5mg	Incb3344	1262238-11-8	99+%	5mg	$220.0	2024-06-02
Biosynth	FI104132-1 g	INCB 3344	1262238-11-8		1g	$4,042.50
Chemenu	CM161390-100mg	N-(2-(((3R,4R)-1-((1s,4S)-4-(benzo[d][1,3]dioxol-5-yl)-4-hydroxycyclohexyl)-4-ethoxypyrrolidin-3-yl)amino)-2-oxoethyl)-3-(trifluoromethyl)benzamide	1262238-11-8	98%	100mg	$854
ChemScence	CS-0347-5mg	INCB3344	1262238-11-8	99.73%	5mg	$209.0	2022-04-28
Crysdot LLC	CD31004053-5mg	INCB3344	1262238-11-8	98+%	5mg	$167	2024-07-18
DC Chemicals	DC9389-100 mg	INCB3344	1262238-11-8	>98%	100mg	$700.0	2022-02-28
eNovation Chemicals LLC	Y1242834-5mg	INCB3344	1262238-11-8	99%	5mg	$435	2024-06-06
MedChemExpress	HY-50674-10mM*1mLinDMSO	INCB3344	1262238-11-8	99.73%	10mM*1mLinDMSO	￥2033	2023-07-26